4-Fluoro-3-methyl-5-(trifluoromethyl)phenylacetic acid
Overview
Description
“4-Fluoro-3-methyl-5-(trifluoromethyl)phenylacetic acid” is a chemical compound with the CAS Number: 1373920-82-1 . It has a molecular weight of 236.17 . The IUPAC name for this compound is [4-fluoro-3-methyl-5-(trifluoromethyl)phenyl]acetic acid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H8F4O2/c1-5-2-6(4-8(15)16)3-7(9(5)11)10(12,13)14/h2-3H,4H2,1H3,(H,15,16) .
Physical And Chemical Properties Analysis
“this compound” is a solid at ambient temperature . More detailed physical and chemical properties are not available in the resources I have.
Scientific Research Applications
Fluorometry in Biochemistry
Kahane and Vestergaard (1971) developed a fluorometric method using a cation exchanger for the isolation of homovanillic acid in urine, showcasing the application of fluorinated compounds in biochemical analysis. This method, involving fluorinated derivatives, provides specificity and sensitivity in biochemical assays, highlighting the significance of compounds like 4-Fluoro-3-methyl-5-(trifluoromethyl)phenylacetic acid in such applications (Kahane & Vestergaard, 1971).
Chiral Analysis in Organic Chemistry
Hamman, Béguin, and Arnaud (1991) used 2-fluoro-2 phenylacetic acid, a structurally similar compound, as a chiral derivatizing agent. This underscores the role of fluorinated phenylacetic acids in determining the enantiomeric excess of compounds via NMR spectroscopy, an essential technique in organic and pharmaceutical chemistry (Hamman, Béguin, & Arnaud, 1991).
Magnesium Ion Concentration Measurement
Levy et al. (1988) explored fluorinated derivatives of o-aminophenol-N,N,O-triacetic acid for measuring cytosolic free magnesium ion concentration. The incorporation of fluorine atoms in these derivatives, similar to this compound, allows for specific and sensitive detection of magnesium ions, emphasizing the utility of fluorinated compounds in biological ion sensing (Levy et al., 1988).
Fluorination in Organic Synthesis
Madani et al. (2022) demonstrated the fluorination of phenylacetic acid derivatives, highlighting the role of fluorination in modifying the chemical properties of phenylacetic acids. This research provides insight into the synthetic versatility and importance of fluorinated phenylacetic acids in organic synthesis (Madani et al., 2022).
Safety and Hazards
“4-Fluoro-3-methyl-5-(trifluoromethyl)phenylacetic acid” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is advised to wash with plenty of soap and water .
Mechanism of Action
Mode of Action
It is known that fluorinated compounds often interact with their targets through the formation of strong bonds, which can lead to changes in the target’s function .
Biochemical Pathways
Fluorinated compounds are often used in medicinal chemistry due to their ability to modulate the properties of bioactive molecules, potentially affecting multiple pathways .
Pharmacokinetics
Fluorinated compounds are generally well absorbed and can be metabolized by the body, which can impact their bioavailability .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Fluoro-3-methyl-5-(trifluoromethyl)phenylacetic acid. For instance, the compound’s stability can be affected by temperature and pH . Additionally, the compound’s efficacy can be influenced by the presence of other substances in the environment .
properties
IUPAC Name |
2-[4-fluoro-3-methyl-5-(trifluoromethyl)phenyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F4O2/c1-5-2-6(4-8(15)16)3-7(9(5)11)10(12,13)14/h2-3H,4H2,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OEPYHPGEWLYDHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1F)C(F)(F)F)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501192944 |
Source
|
| Record name | Benzeneacetic acid, 4-fluoro-3-methyl-5-(trifluoromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501192944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1373920-82-1 |
Source
|
| Record name | Benzeneacetic acid, 4-fluoro-3-methyl-5-(trifluoromethyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1373920-82-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzeneacetic acid, 4-fluoro-3-methyl-5-(trifluoromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501192944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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